Cas no 77463-87-7 (Urea, N,N'-bis(2-hydroxypropyl)-)

• Product Name: Urea, N,N'-bis(2-hydroxypropyl)-
• CAS No: 77463-87-7
• MF: C₇H₁₆N₂O₃
• MW: 176.213541984558
• CID: 536028
• PubChem ID: 11229093
• Update Time: 2025-04-19

Urea, N,N'-bis(2-hydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N,N'-bis(2-hydroxypropyl)-
• 1,3-bis(2-hydroxypropyl)urea
• SCHEMBL941571
• 77463-87-7
• DTXSID20459379

• Inchi： 1S/C7H16N2O3/c1-5(10)3-8-7(12)9-4-6(2)11/h5-6,10-11H,3-4H2,1-2H3,(H2,8,9,12)
• InChI Key： UBZFJRDOTBGVAY-UHFFFAOYSA-N
• SMILES： OC(C)CNC(NCC(C)O)=O

Computed Properties

• Exact Mass: 176.11618
• Monoisotopic Mass: 176.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• PSA: 81.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas